6-bromo-5-fluoropyridine-3,4-diol
Description
“6-bromo-5-fluoropyridine-3,4-diol” is a chemical compound with the CAS Number: 1824621-35-3 . It has a molecular weight of 207.99 . The IUPAC name for this compound is 6-bromo-5-fluoropyridine-3,4-diol .
Molecular Structure Analysis
The InChI code for “6-bromo-5-fluoropyridine-3,4-diol” is 1S/C5H3BrFNO2/c6-5-3(7)4(10)2(9)1-8-5/h1,9H,(H,8,10) . This code provides a standard way to encode the compound’s molecular structure and formula.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 6-bromo-5-fluoropyridine-3,4-diol can be achieved through a multi-step process involving the conversion of commercially available starting materials into the desired product.", "Starting Materials": [ "2,6-dibromopyridine", "5-fluororesorcinol", "potassium carbonate", "copper(I) iodide", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "acetic acid", "ethanol", "water" ], "Reaction": [ "Step 1: 2,6-dibromopyridine is reacted with 5-fluororesorcinol in the presence of potassium carbonate and copper(I) iodide to yield 6-bromo-5-fluoropyridine-3,4-diol.", "Step 2: The crude product from step 1 is dissolved in ethanol and treated with sodium borohydride to reduce any remaining bromine atoms.", "Step 3: The resulting mixture is then treated with hydrochloric acid to protonate the hydroxyl groups and form the corresponding hydrochloride salt.", "Step 4: The hydrochloride salt is then treated with sodium hydroxide to deprotonate the hydroxyl groups and form the free base.", "Step 5: The free base is then dissolved in a mixture of acetic acid and water and heated to reflux to remove any remaining impurities.", "Step 6: The resulting solution is cooled and the product is isolated by filtration and washed with water and ethanol to yield pure 6-bromo-5-fluoropyridine-3,4-diol." ] } | |
CAS RN |
1824621-35-3 |
Product Name |
6-bromo-5-fluoropyridine-3,4-diol |
Molecular Formula |
C5H3BrFNO2 |
Molecular Weight |
208 |
Purity |
95 |
Origin of Product |
United States |
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